2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid
Overview
Description
2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid, also known as FMPHA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has shown promising results in preclinical studies for the treatment of various inflammatory and pain-related conditions.
Mechanism of Action
2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid exerts its pharmacological effects through the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are mediators of inflammation and pain. 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid selectively inhibits COX-2 enzyme, which is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins. By inhibiting COX-2 enzyme, 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid reduces the production of pro-inflammatory prostaglandins and thereby reduces inflammation and pain.
Biochemical and Physiological Effects:
2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has been shown to reduce inflammation and pain in animal models of inflammation and pain. Additionally, 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has been shown to reduce oxidative stress and improve cognitive function in animal models of neurodegenerative diseases. 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has also been shown to have a good safety profile and low toxicity in animal studies.
Advantages and Limitations for Lab Experiments
2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has several advantages for lab experiments. It is easy to synthesize and purify, and it has a good safety profile. Additionally, 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has shown promising results in preclinical studies for the treatment of various inflammatory and pain-related conditions. However, there are some limitations to the use of 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid in lab experiments. 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has low solubility in water, which can make it difficult to administer in vivo. Additionally, 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not well established.
Future Directions
There are several future directions for the research on 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid. One direction is to further investigate the potential therapeutic applications of 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid in human clinical trials. Another direction is to explore the mechanism of action of 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid in more detail, particularly its effects on other pathways involved in inflammation and pain. Additionally, future studies could investigate the potential of 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid as a neuroprotective agent for the treatment of neurodegenerative diseases. Finally, studies could investigate the potential of 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid as a drug candidate for the treatment of other conditions such as cancer and cardiovascular disease.
Conclusion:
In conclusion, 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid is a promising chemical compound with potential therapeutic applications for the treatment of various inflammatory and pain-related conditions. The synthesis of 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid is straightforward, and it has shown good safety and efficacy in preclinical studies. 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid exerts its pharmacological effects through the inhibition of COX-2 enzyme, and it has been shown to reduce inflammation, pain, and oxidative stress. 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has several advantages for lab experiments, but there are also some limitations to its use. Future research on 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid could further investigate its therapeutic potential and mechanisms of action.
Scientific Research Applications
2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has been extensively studied for its potential therapeutic applications. In preclinical studies, 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has shown anti-inflammatory and analgesic effects in animal models of inflammation and pain. 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has also been shown to inhibit the production of prostaglandins and cytokines, which are key mediators of inflammation. Additionally, 2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid has shown neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-(4-fluoro-2-methylphenyl)-2-hydroxyacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO3/c1-5-4-6(10)2-3-7(5)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYTCPNHRLOCIBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)C(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluoro-2-methylphenyl)-2-hydroxyacetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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